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Introduction

Potassium sodium tartrate tetrahydrate (KNaCasH40s-4H20), commonly known as Rochelle salt,
is a double salt of tartaric acid. First prepared in approximately 1675 by apothecary Elie
Seignette in La Rochelle, France, it was one of the first materials discovered to exhibit
piezoelectricity.[1] This property, the ability to generate an electrical charge in response to
applied mechanical stress, led to its widespread use in early electronics such as phonograph
cartridges and microphones.[1] Rochelle salt is also notable for its ferroelectric properties,
which it exhibits between its two Curie points of -18 °C and 24 °C.[2]

Beyond its historical significance in electronics, Rochelle salt continues to be of interest for its
biocompatibility and the ease with which large single crystals can be grown. These
characteristics make it a subject of ongoing research for applications in biodegradable and
biocompatible sensors and actuators. In the pharmaceutical and drug development sectors, its
chemical properties are utilized in various analytical reagents, such as the Biuret reagent for
protein concentration measurement and as a component in aqueous workups to break
emulsions.[1]

These application notes provide detailed protocols for the synthesis of Rochelle salt from
common laboratory reagents and for the characterization of its piezoelectric properties.
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Synthesis of Potassium Sodium Tartrate (Rochelle
Salt)

The synthesis of Rochelle salt can be readily achieved through the neutralization of potassium
bitartrate (cream of tartar) with sodium carbonate (washing soda). The resulting product can
then be purified and used to grow large single crystals.

Materials and Equipment

o Potassium bitartrate (KHC4H4Os)

¢ Sodium carbonate (NazCOs), anhydrous

« Distilled water

o Beakers (various sizes)

e Heating plate with magnetic stirring capability
e Magnetic stir bar

e Buchner funnel and filter paper

o Crystallization dish

e Spatula

Analytical balance

Experimental Protocol: Synthesis of Rochelle Salt
Powder

o Preparation of Reactants: In a beaker, dissolve a specific amount of potassium bitartrate in
distilled water. A common ratio is to suspend 200 g of potassium bitartrate in 250 mL of
water.[3][4] Another established protocol uses 80 grams of cream of tartar in 100 milliliters of
water.[5]
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o Reaction: Gently heat the potassium bitartrate suspension while stirring. Slowly add
anhydrous sodium carbonate in small portions. The addition of sodium carbonate will cause
the solution to fizz due to the evolution of carbon dioxide gas. Continue adding sodium
carbonate until the fizzing ceases, indicating the complete neutralization of the potassium
bitartrate.[3][5]

 Filtration: While the solution is still hot, filter it through a Buchner funnel with filter paper to
remove any unreacted impurities.[6]

o Crystallization: Transfer the hot, clear filtrate to a clean beaker or crystallization dish and
allow it to cool slowly to room temperature. Small crystals of Rochelle salt will begin to form.
To promote further crystallization, the solution can be placed in a refrigerator.[5]

« Isolation and Drying: Once a sufficient amount of crystals has formed, carefully decant the
supernatant liquid. Collect the crystals by filtration and wash them with a small amount of
cold distilled water to remove any remaining impurities. Dry the crystals on a watch glass or
in a desiccator.

Experimental Protocol: Growth of a Large Single Crystal

o Preparation of a Saturated Solution: Prepare a saturated solution of Rochelle salt by
dissolving approximately 90-100 grams of the synthesized Rochelle salt powder in 100
grams of distilled water at an elevated temperature (e.g., 50-60 °C) with stirring.[7]

o Seed Crystal Selection: Select a small, well-formed crystal from the initial synthesis to act as
a seed crystal.

o Crystal Growth: Suspend the seed crystal in the saturated solution using a thin thread. Cover
the container to prevent rapid evaporation and contamination. Allow the solution to cool
slowly to room temperature. As the solution cools and the solvent evaporates over time,
Rochelle salt will deposit onto the seed crystal, leading to the growth of a larger single
crystal.
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Parameter Value Reference

) ) 200 g Potassium Bitartrate in
Synthesis Reactant Ratio 1 [31[4]
250 mL Water

) ) 80 g Potassium Bitartrate in
Synthesis Reactant Ratio 2 [5]
100 mL Water

) 90-100 g Rochelle Salt per 100
Crystal Growth Solution [7]
g Water

Piezoelectric Properties of Rochelle Salt

Rochelle salt exhibits strong piezoelectric properties, particularly along its crystallographic
axes. The piezoelectric charge coefficient, d, relates the electric charge generated per unit of

applied mechanical force.

Quantitative Data: Piezoelectric Coefficients

The piezoelectric properties of Rochelle salt are described by a tensor of piezoelectric
coefficients. The most significant of these are the shear coefficients dis4, d2s, and dse.[8] The
longitudinal piezoelectric coefficient, dss, is also of interest for many applications.
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Piezoelectric

o Value Method Reference

Coefficient

di4 Not specified [8]
X-ray multiple

d2s 3.7(8) x 10711 C/N _ _ [9]
diffraction

dse Not specified [8]
X-ray multiple

d21 7.0(6) x 1071° C/N ] ) [9]
diffraction
X-ray multiple

d22 2.2(9) x 10—° C/N _ _ [9]
diffraction
X-ray multiple

d23 2.1(9) x 10~° C/N ) ) [9]
diffraction

Effective dss (in PLA )

30-120 pCIN Direct Measurement [2]

composite)

Experimental Protocol: Measurement of the dss
Piezoelectric Coefficient (Direct Method)

The direct piezoelectric effect can be measured using a quasi-static method, often referred to
as the Berlincourt method.[5][10][11] This involves applying a time-varying force to the crystal
and measuring the resulting charge.

Materials and Equipment:

Single crystal of Rochelle salt with parallel faces

Conductive electrodes (e.g., silver paint, sputtered gold)

Force transducer or calibrated load cell

Mechanical shaker or actuator capable of applying a low-frequency oscillating force

Charge amplifier
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e Oscilloscope or data acquisition system
o Sample holder with insulated contacts
Procedure:

o Crystal Preparation: Ensure the Rochelle salt crystal has two parallel faces perpendicular to
the desired measurement axis (the 3-axis for dss). Apply conductive electrodes to these
faces.

e Mounting: Securely mount the crystal in the sample holder, ensuring good electrical contact
with the electrodes.

o Applying Force: Position the force transducer and actuator to apply a compressive force
perpendicular to the electroded faces of the crystal.

e Measurement:

o Apply a small, oscillating force at a low frequency (typically in the range of 10-200 Hz) to
the crystal using the mechanical shaker.

o Simultaneously measure the applied force using the load cell and the generated charge
from the crystal using the charge amplifier.

o Record both the force and charge signals using an oscilloscope or data acquisition
system.

o Calculation: The dss coefficient is calculated as the ratio of the generated charge (Q) to the
applied force (F):

o d33=Q/F

o The units are typically expressed in picocoulombs per newton (pC/N).

Visualizations
Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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